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Compound of Interest

Compound Name: 1,3-Dimethoxybenzene-d6

Cat. No.: B101030

Physical Properties of 1,3-Dimethoxybenzene-
d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of 1,3-
Dimethoxybenzene-d6, specifically its boiling point and density. Due to the limited availability
of experimental data for the deuterated form, this guide presents the known properties of its
non-deuterated analogue, 1,3-Dimethoxybenzene, and discusses the anticipated effects of
deuterium substitution. Furthermore, detailed experimental protocols for the determination of
these properties are provided, which are particularly relevant for handling small quantities of
valuable isotopically labeled compounds.

Data Presentation

The physical properties of non-deuterated 1,3-Dimethoxybenzene are summarized in the table
below. These values serve as a close approximation for 1,3-Dimethoxybenzene-d6.

Physical Property Value Conditions
Boiling Point 85-87 °C at 7 mmHg
Density 1.055 g/mL at 25 °C
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Note on Deuteration Effects:

The substitution of hydrogen with deuterium (a heavier isotope of hydrogen) typically leads to

slight changes in the physical properties of a compound.

Boiling Point: The effect of deuteration on the boiling point of organic compounds is generally
minimal. For many hydrocarbons, deuteration can lead to a slight decrease in the boiling
point. However, in molecules capable of hydrogen bonding, such as heavy water (D20), the
boiling point is slightly higher than that of regular water (H20) due to stronger intermolecular
forces.[1][2][3] For 1,3-Dimethoxybenzene, which does not exhibit strong hydrogen bonding,
the change in boiling point upon deuteration of the methoxy groups is expected to be
negligible.

Density: Deuterated compounds are denser than their non-deuterated counterparts.[4][5]
This is a direct consequence of the increased mass of deuterium compared to protium (the
most common isotope of hydrogen), while the molecular volume remains largely unchanged.
Therefore, the density of 1,3-Dimethoxybenzene-d6 is expected to be slightly higher than
the 1.055 g/mL reported for 1,3-Dimethoxybenzene.

Experimental Protocols

Given the high value and often limited availability of deuterated compounds, microscale

techniques are recommended for the experimental determination of their physical properties.

Micro-Boiling Point Determination

This method is suitable for determining the boiling point of a liquid using a small sample volume
(a few microliters to 0.5 mL).[6][7][8]

Apparatus:

Small test tube or melting point capillary tube
Capillary tube (sealed at one end)
Thermometer

Heating apparatus (e.g., Thiele tube with heating oil, or a metal heating block)[6]
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Rubber band or tubing to attach the sample tube to the thermometer

Procedure:

Introduce a small amount of the liquid sample (approximately 0.5 mL) into the small test
tube.[6]

Place the sealed-end capillary tube into the test tube with the open end down.

Attach the test tube to a thermometer using a rubber band, ensuring the bottom of the test
tube is level with the thermometer bulb.

Place the assembly into the heating apparatus (e.g., Thiele tube). The sample should be
immersed in the heating oil.

Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the inverted capillary tube.

Continue heating until a steady and rapid stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to enter the capillary tube.[6][9][10][11]

Density Determination using a Pychometer

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements of liquids.[12][13][14][15]

Apparatus:

Pycnometer (a small glass flask with a ground-glass stopper containing a capillary tube)
Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Procedure:
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e Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on an analytical balance and record the mass
(m_pycnometer).

« Fill the pycnometer with the liquid sample (1,3-Dimethoxybenzene-d6), ensuring no air
bubbles are trapped.

 Insert the stopper. Excess liquid will be forced out through the capillary, ensuring the
pycnometer is filled to its exact volume.

o Carefully wipe any excess liquid from the outside of the pycnometer.

» Place the filled pycnometer in a constant temperature bath until it reaches thermal
equilibrium.

» Remove the pycnometer from the bath, dry the exterior completely, and weigh it. Record the
mass (m_total).

o Calculate the mass of the liquid: m_liquid = m_total - m_pycnometer.

e The density (p) of the liquid is calculated using the formula: p = m_liquid / V_pycnometer,
where V_pycnometer is the known volume of the pycnometer.

Mandatory Visualization

The following diagram illustrates the general workflow for the determination of the physical
properties of a deuterated aromatic compound.
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Caption: Workflow for Physical Property Determination of a Deuterated Compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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